
Comprehensive Technical Guide: 3-Chloro-4-
(1H-pyrrol-1-yl)aniline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-chloro-4-(1H-pyrrol-1-yl)aniline

CAS No.: 106981-50-4

Cat. No.: B3079469

Get Quote

Executive Summary
3-Chloro-4-(1H-pyrrol-1-yl)aniline is a bifunctional aromatic intermediate characterized by an

electron-rich pyrrole ring fused via a C-N bond to a chlorinated aniline core. This compound

serves as a critical scaffold in the synthesis of kinase inhibitors, antimicrobials (specifically

cephalosporin side chains), and organic semiconductors. Its unique structure combines the

nucleophilicity of a primary amine with the electron-rich, electrophilic nature of the pyrrole ring,

making it a versatile but reactive "push-pull" system for late-stage diversification.

Chemical Identity & Physicochemical Profile
This compound acts as a lipophilic linker in drug design, where the chlorine atom provides

steric bulk and metabolic stability, while the pyrrole moiety can engage in

-

stacking or hydrogen bonding interactions.

Table 1: Physicochemical Properties
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Property Value / Description

IUPAC Name 3-chloro-4-(1H-pyrrol-1-yl)aniline

Common Name 1-(4-Amino-2-chlorophenyl)pyrrole

CAS Number
Not widely listed commercially (PubChem CID:

13768626)

Molecular Formula

C

H

ClN

Molecular Weight 192.64 g/mol

SMILES C1=CN(C=C1)C2=C(C=C(C=C2)N)Cl

Appearance
Off-white to tan crystalline solid (prone to

darkening)

Solubility
Soluble in DMSO, MeOH, DCM; Low solubility

in water

LogP (Predicted) ~2.3

pKa (Predicted) ~3.5 (Aniline nitrogen)

Synthetic Routes & Process Chemistry
The synthesis of 3-chloro-4-(1H-pyrrol-1-yl)aniline presents a regiochemical challenge. The

most robust route avoids direct pyrrolylation of the aniline (which would lead to mixtures) and

instead utilizes a Clauson-Kaas condensation on a nitro-precursor, followed by chemoselective

reduction.

Retrosynthetic Analysis
The target molecule is disassembled into 2-chloro-4-nitroaniline and 2,5-

dimethoxytetrahydrofuran. The chlorine atom is pre-installed to ensure correct regiochemistry.
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Step-by-Step Synthesis Protocol
Step 1: Construction of the Pyrrole Ring (Clauson-Kaas Reaction)

Reagents: 2-Chloro-4-nitroaniline (1.0 eq), 2,5-Dimethoxytetrahydrofuran (1.1 eq), Glacial

Acetic Acid (Solvent).

Protocol:

Dissolve 2-chloro-4-nitroaniline in glacial acetic acid (0.5 M concentration).

Add 2,5-dimethoxytetrahydrofuran.

Reflux the mixture at 110°C for 2–4 hours.

Mechanism: The acid catalyzes the opening of the furan ring to form a 1,4-dicarbonyl

intermediate, which condenses with the primary amine of the aniline to close the pyrrole

ring.

Workup: Pour the hot reaction mixture into ice-cold water. The product, 1-(2-chloro-4-

nitrophenyl)-1H-pyrrole, will precipitate. Filter, wash with water, and dry.

Step 2: Chemoselective Reduction of the Nitro Group
Reagents: Iron Powder (3.0 eq), Ammonium Chloride (0.5 eq), Ethanol/Water (4:1).

Protocol:

Suspend the nitro-pyrrole intermediate in EtOH/H

O.

Add NH

Cl and heat to 70°C.

Add Iron powder portion-wise (exothermic).

Reflux for 2 hours. Monitor by TLC (the amine is more polar than the nitro compound).
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Causality: Iron reduction is preferred over catalytic hydrogenation (H

/Pd-C) to prevent potential reduction of the pyrrole double bonds or hydrogenolysis of the
aryl chloride.

Workup: Filter hot through Celite to remove iron oxides. Concentrate the filtrate and

recrystallize from Ethanol/Hexane.

Synthesis Pathway Visualization
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Caption: Two-step synthetic pathway transforming 2-chloro-4-nitroaniline into the target

pyrrolyl-aniline.

Reactivity & Stability Profile
Understanding the electronic "push-pull" nature of this molecule is vital for its application in

drug discovery.

Electronic Distribution[5][6]
Aniline Nitrogen (C1): Acts as a nucleophile. It is less basic than unsubstituted aniline due to

the electron-withdrawing effect of the ortho-chlorine (inductive effect, -I) and the para-pyrrole

group (weakly electron-withdrawing via induction, though electron-donating via resonance).

Pyrrole Ring (C4): The pyrrole nitrogen is involved in aromaticity, making it non-basic.

However, the carbons of the pyrrole ring (specifically

and
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positions) are highly electron-rich and susceptible to electrophilic aromatic substitution
(EAS).

Chlorine Atom (C3): Provides metabolic stability by blocking the ortho-position from

metabolic hydroxylation.

Stability Concerns
Oxidation: The electron-rich pyrrole ring is sensitive to oxidation by air and light. Samples

should be stored under inert gas (Argon/Nitrogen) at -20°C.

Acid Sensitivity: While the aniline is stable in acid, the pyrrole ring can undergo acid-

catalyzed polymerization (red/black tar formation) if exposed to strong mineral acids for

prolonged periods without electron-withdrawing groups on the pyrrole.

Analytical Characterization
To validate the identity of the synthesized compound, the following analytical signals are

diagnostic.

Proton NMR ( H-NMR, 400 MHz, DMSO-d )
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Chemical Shift (

)
Multiplicity Integration Assignment

6.80 - 6.90 Triplet (app) 2H
Pyrrole

-CH (Positions 2,5)

6.15 - 6.25 Triplet (app) 2H
Pyrrole

-CH (Positions 3,4)

7.05 Doublet (J~8Hz) 1H
Benzene H5 (Ortho to

pyrrole)

6.70 Doublet (J~2Hz) 1H
Benzene H2 (Ortho to

Cl)

6.55 Doublet of Doublets 1H Benzene H6

5.40 Broad Singlet 2H Aniline -NH

HPLC Method (Quality Control)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm.

Retention Time: The compound is moderately lipophilic; expect elution around 5.5 - 6.5 min

depending on flow rate.

Safety & Handling
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Hazard Classification: Like most anilines and halogenated aromatics, this compound should

be treated as Toxic if swallowed and a Skin/Eye Irritant.[1]

Specific Risks:

Methemoglobinemia: Anilines can oxidize hemoglobin. Avoid inhalation of dust.[1][2][3]

Sensitization: Potential skin sensitizer.

PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory. All operations involving

the powder should be conducted in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3079469/docs#comprehensive-technical-guide-3-
chloro-4-1h-pyrrol-1-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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